Cas no 1344701-89-8 (Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine)

• Product Name: Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine
• CAS No: 1344701-89-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 5208128
• Update Time: 2026-03-06

Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine
• N-Benzyl-5-methylbenzo[d]isoxazol-3-amine
• 1,2-Benzisoxazol-3-amine, 5-methyl-N-(phenylmethyl)-

• Inchi： 1S/C15H14N2O/c1-11-7-8-14-13(9-11)15(17-18-14)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： VWLSRKCBBMGVBG-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C)C=C2)C(NCC2=CC=CC=C2)=N1

Additional information on Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine

Comprehensive Overview of Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine (CAS No. 1344701-89-8)

Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine (CAS No. 1344701-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzo[d]isoxazole core, a heterocyclic moiety known for its versatility in drug design. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine in targeted therapies and sustainable agriculture solutions.

The 5-methyl-benzo[d]isoxazole scaffold is particularly noteworthy for its stability and ability to interact with biological targets. This makes Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine a promising candidate for applications in central nervous system (CNS) drug development, where precision and efficacy are critical. Recent studies highlight its potential in modulating neurotransmitter activity, aligning with the growing interest in neuroprotective agents and cognitive enhancers.

In the context of agrochemical innovation, Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine is being investigated for its role in plant growth regulation and pest resistance. As the agricultural sector shifts toward eco-friendly solutions, this compound’s low environmental persistence and targeted action make it a subject of intense research. Keywords such as "sustainable agrochemicals" and "green chemistry" are frequently associated with its applications, reflecting broader industry trends.

The synthesis of Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine involves multi-step organic reactions, often leveraging catalytic amination and cyclization techniques. Advanced analytical methods like NMR spectroscopy and mass spectrometry are employed to ensure purity and structural integrity. These methodologies align with the increasing emphasis on quality control and regulatory compliance in chemical manufacturing.

From a commercial perspective, Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine is available through specialized suppliers catering to research institutions and industrial laboratories. Its niche applications have led to inquiries about custom synthesis and bulk procurement, driven by the demand for tailored chemical solutions. The compound’s CAS No. 1344701-89-8 serves as a critical identifier for regulatory and sourcing purposes.

Looking ahead, the future of Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine lies in interdisciplinary collaborations. Combining insights from medicinal chemistry, molecular biology, and material science could unlock new functionalities. As AI-driven drug discovery gains traction, computational models may further optimize its properties, addressing challenges like bioavailability and selectivity.

In summary, Benzyl-(5-methyl-benzo[d]isoxazol-3-yl)-amine (CAS No. 1344701-89-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, from pharmaceuticals to agrochemicals, underscore its relevance in addressing contemporary scientific and industrial challenges.